Cas no 883899-07-8 (Benzonitrile,2-bromo-6-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-)

Benzonitrile,2-bromo-6-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)- structure
883899-07-8 structure
Product Name:Benzonitrile,2-bromo-6-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-
CAS No:883899-07-8
MF:C12H13BBrNO2
MW:293.952122449875
CID:710459
PubChem ID:11493071
Update Time:2025-04-19

Benzonitrile,2-bromo-6-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,2-bromo-6-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-
    • 2-bromo-6-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile
    • 3-BROMO-2-CYANOPHENYLBORONIC ACID NEOPENTYL GLYCOL ESTER
    • 3-Bromo-2-cyanobenzeneboronic acid neopentyl glycol ester
    • C-1916
    • OR3246
    • MFCD08669549
    • 883899-07-8
    • DTXSID10467544
    • F87517
    • AB45898
    • 2-Bromo-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
    • HS-3008
    • Inchi: 1S/C12H13BBrNO2/c1-12(2)7-16-13(17-8-12)10-4-3-5-11(14)9(10)6-15/h3-5H,7-8H2,1-2H3
    • InChI Key: CULSSICMSNLRST-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(B2OCC(C)(C)CO2)=C1C#N

Computed Properties

  • Exact Mass: 293.02200
  • Monoisotopic Mass: 293.02227g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • PSA: 42.25000
  • LogP: 2.08898

Benzonitrile,2-bromo-6-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)- Security Information

  • Hazardous Material Identification: Xi

Benzonitrile,2-bromo-6-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)- Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Benzonitrile,2-bromo-6-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)- Pricemore >>

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